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Compound of Interest

Compound Name: (S)-Metoprolol-d7

Cat. No.: B12431325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to the purity and characterization of (S)-Metoprolol-d7, a deuterated

analog of the selective β1-adrenergic receptor blocker, metoprolol. This document is intended

to serve as a valuable resource for researchers in drug metabolism, pharmacokinetics, and

other areas where isotopically labeled standards are crucial.

Quantitative Analysis Summary
The purity of (S)-Metoprolol-d7 and its related deuterated forms is a critical parameter for its

use as an internal standard in quantitative bioanalysis and other research applications. The

following tables summarize the available data from various suppliers. It is important to note that

a complete, publicly available Certificate of Analysis with detailed specifications for a single lot

of (S)-Metoprolol-d7 was not found; therefore, the data presented is a compilation from

different sources.

Table 1: Purity Data for Deuterated Metoprolol Analogs
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Product Name Supplier Product Code
Purity
Specification

Analytical
Method

(S)-Metoprolol-

d7
Clearsynth CS-T-81334 94.00%[1] HPLC

Metoprolol-d7 Clearsynth CS-T-58834 100.00%[2] HPLC

Metoprolol-D7

Hydrochloride
LGC Standards - >95%[3] HPLC

Table 2: General Specifications for (S)-Metoprolol-d7

Parameter Specification Reference

CAS Number 1292906-91-2 [1][4][5]

Molecular Formula C₁₅H₁₈D₇NO₃ [1]

Molecular Weight 274.41 g/mol [1]

Appearance White to off-white solid General observation

Storage 2-8°C [1]

Experimental Protocols
Detailed experimental protocols are essential for understanding the context of the purity data.

As specific Certificates of Analysis were not publicly available, the following sections describe

representative methodologies for the key analytical techniques used in the characterization of

(S)-Metoprolol-d7.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography is a primary method for assessing the chemical

purity of pharmaceutical standards. A typical HPLC method for (S)-Metoprolol-d7 would

involve the following:
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate

or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where metoprolol exhibits strong absorbance,

typically around 223 nm or 274 nm.

Quantification: The purity is determined by calculating the area percentage of the main peak

relative to the total peak area of all detected components.
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Sample Preparation

HPLC Analysis

Data Analysis

Accurately weigh (S)-Metoprolol-d7 standard

Dissolve in a suitable solvent (e.g., mobile phase)

Filter the solution

Inject sample onto HPLC system

Injection

Separation on a C18 column

UV Detection

Integrate peak areas

Chromatogram

Calculate purity (Area % of main peak)

Click to download full resolution via product page
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Caption: A logical diagram illustrating the process of identity confirmation for (S)-Metoprolol-d7
using mass spectrometry.

Isotopic Purity Assessment by Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS)
Determining the isotopic purity (the percentage of deuterium at the labeled positions) is crucial.

This is often a multi-step process involving both NMR and MS.

¹H NMR Spectroscopy: Proton NMR can be used to determine the degree of deuteration by

comparing the integrals of the signals from the deuterated positions with those of non-

deuterated positions or a known internal standard. The absence or significant reduction of

signals at the expected proton chemical shifts for the d7-isopropyl group would indicate high

isotopic enrichment.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) can resolve the isotopic

distribution of the molecular ion, allowing for the quantification of the relative abundance of

molecules with different numbers of deuterium atoms (e.g., d0 to d7).

Workflow for Isotopic Purity Assessment
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NMR Analysis Mass Spectrometry Analysis

Acquire ¹H NMR Spectrum

Integrate signals of deuterated vs. non-deuterated positions

Calculate % Deuteration

Report Isotopic Purity

Acquire High-Resolution Mass Spectrum

Analyze Isotopic Cluster of Molecular Ion

Determine Relative Abundance of Isotopologues

(S)-Metoprolol-d7 Sample

Click to download full resolution via product page

Caption: A workflow outlining the combined use of NMR and Mass Spectrometry for

determining the isotopic purity of (S)-Metoprolol-d7.

Conclusion
This technical guide provides a summary of the available purity and analytical data for (S)-
Metoprolol-d7. While a complete Certificate of Analysis from a single source was not publicly

available, the compiled information and representative experimental protocols offer a solid

foundation for researchers and drug development professionals. For lot-specific and detailed

quantitative data, it is recommended to directly contact the suppliers. The provided workflows

and methodologies serve as a guide for the analytical assessment of this and similar

deuterated standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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